Cas no 134934-84-2 (9-[3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine)
134934-84-2 structure
Product Name:9-[3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine
CAS No:134934-84-2
MF:C14H22N6O3
MW:322.362882137299
CID:1237285
PubChem ID:452770
Update Time:2025-04-20
9-[3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 9-[3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine
- 9H-Purin-6-amine, 9-(3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl)-
- 9H-Purin-6-amine, 9-[3-(butylamino)-3-deoxy-.beta.-D-arabinofuranosyl]-
- (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(butylamino)-5-(hydroxymethyl)oxolan-3-ol
- (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(butylamino)-5-(hydroxymethyl)tetrahydrofuran-3-ol
- 3'BuNHdA
- 134934-84-2
- 3'-(n-Butylamino)-3'-deoxyadenosine
- DTXSID90159117
-
- Inchi: 1S/C14H22N6O3/c1-2-3-4-16-9-8(5-21)23-14(11(9)22)20-7-19-10-12(15)17-6-18-13(10)20/h6-9,11,14,16,21-22H,2-5H2,1H3,(H2,15,17,18)/t8-,9-,11+,14-/m1/s1
- InChI Key: IPFAIEGUVIJGOH-AOGLXQGOSA-N
- SMILES: O1[C@H]([C@H]([C@@H]([C@H]1CO)NCCCC)O)N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 322.17533859g/mol
- Monoisotopic Mass: 322.17533859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 131Ų
9-[3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
134934-84-2 (9-[3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine) Related Products
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